1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one hydrochloride

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-3-phenylsulfanylpropan-1-one;hydrochloride
• InChI: InChI=1S/C17H22N4OS.ClH/c1-19-9-8-18-17(19)21-12-10-20(11-13-21)16(22)7-14-23-15-5-3-2-4-6-15;/h2-6,8-9H,7,10-14H2,1H3;1H
• InChI Key: GRLPUTMOPLXQTB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C(=O)CCSC3=CC=CC=C3.Cl
• Molecular Formula: C17H23ClN4OS
• Molecular Weight: 366.9 g/mol

Description

1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one hydrochloride is a useful research compound. Its molecular formula is C17H23ClN4OS and its molecular weight is 366.91. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Antianxiety Activities

A novel series of derivatives related to piperazine compounds have been synthesized and evaluated for their antidepressant and antianxiety activities. The compounds demonstrated significant effects in Porsolt’s behavioral despair (forced swimming) test and the plus maze method, indicating potential applications in the study of depression and anxiety disorders (Kumar et al., 2017).

ACAT Inhibitor for Disease Treatment

Research has identified a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showing significant selectivity and improved pharmacokinetic properties. This compound's design and evaluation suggest its potential utility in treating diseases involving ACAT-1 overexpression, highlighting the compound's relevance in drug discovery and development (Shibuya et al., 2018).

Anti-inflammatory Activity

Compounds incorporating piperazine and imidazole moieties have been synthesized and tested for their anti-inflammatory activities. Evaluation through in-vitro and in-vivo models, such as the carrageenin-induced rat paw oedema model, demonstrated moderate to significant anti-inflammatory effects, indicating the potential for these compounds in developing new anti-inflammatory agents (Ahmed et al., 2017).

Antimicrobial and Cytotoxic Activities

Several synthesized piperazine derivatives have been characterized and assessed for their antimicrobial and cytotoxic activities. This research provides a basis for the development of new compounds with potential applications in combating microbial infections and cancer (Rajkumar et al., 2014).

Anticancer Activity

The synthesis and evaluation of imidazole derivatives for their anticancer activities have revealed significant inhibitory effects on various cancer cell lines. These findings underscore the relevance of structurally related compounds in cancer research and the potential for developing new therapeutic agents (Al-Soud et al., 2021).